Cas no 34679-09-9 (5-bromo-6-(methoxymethyl)-1,3-benzodioxole)

• Product Name: 5-bromo-6-(methoxymethyl)-1,3-benzodioxole
• CAS No: 34679-09-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 919421
• PubChem ID: 232497
• Update Time: 2025-04-19

5-bromo-6-(methoxymethyl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-(methoxymethyl)-1,3-benzodioxole
• 1-bromo-2-(methoxymethyl)-4,5-(methylenedioxy)benzene
• 3-butyl-4-bromo-5-(dibromomethylidene)-2(5H)-furanone
• 4-bromo-3-butyl-5-(dibromomethylene)furan-2(5H)-one
• 4-bromo-5-(dibromomethylene)-3-butyl-2(5H)-furanone
• 4-bromo-5-(methoxymethyl)-1,2-(methylenedioxy)benzene
• 6-bromopiperonyl methyl ether
• AC1L7KKS
• AC1Q6H1O
• AG-K-97887
• CHEMBL450196
• CTK2B0012
• fimbrolide (dibromo)
• NCI60_008273
• NSC626155
• SureCN6745453
• 34679-09-9
• DTXSID00956159
• 5-Bromo-6-(methoxymethyl)-2H-1,3-benzodioxole
• NSC-30055
• NSC30055

• Inchi： 1S/C9H9BrO3/c1-11-4-6-2-8-9(3-7(6)10)13-5-12-8/h2-3H,4-5H2,1H3
• InChI Key： DPUCLMCMWZBDCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1COC)OCO2

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 2.32420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles